Cas no 339098-17-8 (Ethyl 4-(2-chloro-6-fluorobenzyl)-3-methyl-4H-1,4-benzothiazine-2-carboxylate)

• Product Name: Ethyl 4-(2-chloro-6-fluorobenzyl)-3-methyl-4H-1,4-benzothiazine-2-carboxylate
• CAS No: 339098-17-8
• MW: 377.858g/mol
• CID: 4648711
• Update Time: 2025-05-20

Ethyl 4-(2-chloro-6-fluorobenzyl)-3-methyl-4H-1,4-benzothiazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 4-(2-CHLORO-6-FLUOROBENZYL)-3-METHYL-4H-1,4-BENZOTHIAZINE-2-CARBOXYLATE
• Ethyl 4-(2-chloro-6-fluorobenzyl)-3-methyl-4H-1,4-benzothiazine-2-carboxylate

Computed Properties

• Exact Mass: 377.065
• Monoisotopic Mass: 377.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Additional information on Ethyl 4-(2-chloro-6-fluorobenzyl)-3-methyl-4H-1,4-benzothiazine-2-carboxylate

Ethyl 4-(2-chloro-6-fluorobenzyl)-3-methyl-4H-1,4-benzothiazine-2-carboxylate (CAS No. 339098-17-8): A Comprehensive Overview

Ethyl 4-(2-chloro-6-fluorobenzyl)-3-methyl-4H-1,4-benzothiazine-2-carboxylate, identified by its CAS number 339098-17-8, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This heterocyclic molecule features a benzothiazine core, which is a well-known pharmacophore in medicinal chemistry due to its broad spectrum of biological activities. The presence of both chloro and fluorobenzyl substituents on the benzene ring introduces unique electronic and steric properties, making this compound a promising candidate for further investigation.

The structure of Ethyl 4-(2-chloro-6-fluorobenzyl)-3-methyl-4H-1,4-benzothiazine-2-carboxylate is characterized by a fused system of a benzene ring and a thiazine ring, with a carboxylate ester group at the 2-position and a methyl group at the 3-position. The 2-chloro-6-fluorobenzyl moiety is particularly noteworthy, as halogenated aromatic compounds are frequently employed in drug development due to their enhanced metabolic stability and improved binding affinity to biological targets. This compound's unique structural features make it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in benzothiazine derivatives as potential pharmacological agents. These compounds have demonstrated efficacy in various preclinical studies, particularly in the treatment of neurological disorders, infectious diseases, and cancer. The benzothiazine scaffold is known for its ability to interact with multiple biological pathways, making it a versatile platform for drug design. Ethyl 4-(2-chloro-6-fluorobenzyl)-3-methyl-4H-1,4-benzothiazine-2-carboxylate builds upon this foundation by incorporating substituents that may enhance its pharmacokinetic properties and target specificity.

The synthesis of Ethyl 4-(2-chloro-6-fluorobenzyl)-3-methyl-4H-1,4-benzothiazine-2-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps in the synthesis include the formation of the benzothiazine core through cyclization reactions, followed by functional group transformations such as chlorination and fluorination at the aromatic ring. The introduction of the carboxylate ester group at the 2-position is typically achieved through esterification reactions. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, may be employed to enhance reaction efficiency and selectivity.

The biological activity of Ethyl 4-(2-chloro-6-fluorobenzyl)-3-methyl-4H-1,4-benzothiazine-2-carboxylate has been explored in several preclinical models. Initial studies have shown that this compound exhibits promising inhibitory effects on various enzymes and receptors involved in disease pathways. For instance, it has demonstrated potential as an antiviral agent by inhibiting viral protease activity. Additionally, its ability to modulate neurotransmitter systems suggests possible applications in treating neurological disorders such as epilepsy and depression.

The impact of halogen substituents on the biological activity of this compound is a critical area of investigation. Chloro and fluoro groups are known to influence both the electronic properties and steric environment of aromatic rings, which can significantly affect binding affinity to biological targets. Computational modeling studies have been utilized to predict the binding interactions of Ethyl 4-(2-chloro-6-fluorobenzyl)-3-methyl-4H-1,4-benzothiazine-2-carboxylate with potential drug targets. These studies provide valuable insights into optimizing the compound's structure for enhanced efficacy.

In conclusion, Ethyl 4-(2-chloro-6-fluorobenzyl)-3-methyl-4H-1,4-benzothiazine-2-carboxylate (CAS No. 339098-17-8) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. The combination of a benzothiazine core with halogenated aromatic substituents offers a versatile platform for developing novel therapeutic agents. Further research is warranted to fully elucidate its pharmacological properties and explore potential clinical applications.